CID 5362041

• CAS No.: 99341-02-3
• Product Name: CID 5362041
• Molecular Formula: C13H17N5O8S2
• Molecular Weight: 435.4 g/mol
• IUPAC Name: 2-[(E)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfoazetidin-3-yl]amino]-2-oxoethylidene]amino]oxy-2-methylpropanoic acid
• Standard InChI: InChI=1S/C13H17N5O8S2/c1-5-7(10(20)18(5)28(23,24)25)16-9(19)8(6-4-27-12(14)15-6)17-26-13(2,3)11(21)22/h4-5,7H,1-3H3,(H2,14,15)(H,16,19)(H,21,22)(H,23,24,25)/b17-8+/t5-,7-/m0/s1
• Standard InChIKey: WZPBZJONDBGPKJ-IYZXUIDESA-N
• Isomeric SMILES: C[C@H]1[C@@H](C(=O)N1S(=O)(=O)[O-])NC(=O)/C(=N/OC(C)(C)C(=O)O)/C2=CSC(=N2)[NH3+]
• SMILES: CC1C(C(=O)N1S(=O)(=O)O)NC(=O)C(=NOC(C)(C)C(=O)O)C2=CSC(=N2)N
• Canonical SMILES: CC1C(C(=O)N1S(=O)(=O)[O-])NC(=O)C(=NOC(C)(C)C(=O)O)C2=CSC(=N2)[NH3+]
• Appearance: Solid powder
• Description: Aztreonam is a monocyclic beta-lactam antibiotic originally isolated from Chromobacterium violaceum with bactericidal activity. Aztreonam preferentially binds to and inactivates penicillin-binding protein-3 (PBP-3), which is involved in bacterial cell wall synthesis, thereby inhibiting bacterial cell wall integrity and leading to cell lysis and death. This agent differs from other beta-lactam antibiotics because it is resistant to beta-lactamase hydrolysis, and it is usually used to treat infections caused by gram-negative aerobic microorganisms.; Aztreonam is a parenterally administered, synthetic monobactam antibiotic that is specifically active against aerobic gram-negative bacilli is resistant to many beta-lactamases. Aztreonam therapy is often accompanied by mild, asymptomatic elevations in serum aminotransferase levels, but it has not been reported to cause clinically apparent liver injury.; 2-[[1-(2-amino-4-thiazolyl)-2-[[(2S,3S)-2-methyl-4-oxo-1-sulfo-3-azetidinyl]amino]-2-oxoethylidene]amino]oxy-2-methylpropanoic acid is a monobactam.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Az threonam; Az-threonam; Azactam; Azthreonam; Aztreonam; SQ 26,776; SQ-26,776; SQ26,776; Urobactam
• Reference: 1: Davido B, Dinh A, Senard O, Calin R, Makhloufi S, Salomon J. Repurposing an old drug: aztreonam as a new treatment strategy for gonorrhoea. J Antimicrob Chemother. 2017 May 1;72(5):1466-1468. doi: 10.1093/jac/dkw589. PubMed PMID: 28137938.; 2: Bush K, Freudenberger JS, Sykes RB. Interaction of azthreonam and related monobactams with beta-lactamases from gram-negative bacteria. Antimicrob Agents Chemother. 1982 Sep;22(3):414-20. PubMed PMID: 6982680; PubMed Central PMCID: PMC183759.; 3: Sykes RB, Bonner DP, Bush K, Georgopapadakou NH. Azthreonam (SQ 26,776), a synthetic monobactam specifically active against aerobic gram-negative bacteria. Antimicrob Agents Chemother. 1982 Jan;21(1):85-92. PubMed PMID: 6979307; PubMed Central PMCID: PMC181833.
• PubChem Compound: 5459211
• Last Modified: Nov 12 2021